Cas no 89284-46-8 (2-THIOPHENEMETHANOL, 4,5-DICHLORO-)

• Product Name: 2-THIOPHENEMETHANOL, 4,5-DICHLORO-
• CAS No: 89284-46-8
• Molecular Formula: C₅H₄OSCl₂
• Molecular Weight: 183.056
• CID: 3279239
• PubChem ID: 22612380

2-THIOPHENEMETHANOL, 4,5-DICHLORO- Properties

Names and Identifiers

• 2-THIOPHENEMETHANOL, 4,5-DICHLORO-
• (4,5-Dichloro-thiophen-2-yl)-methanol
• CS-0378958
• DB-106251
• 89284-46-8
• JIQFEUHQAUGQIP-UHFFFAOYSA-N
• SCHEMBL7368227
• (4,5-dichlorothiophen-2-yl)methanol

• InChIKey： JIQFEUHQAUGQIP-UHFFFAOYSA-N
• Inchi： InChI=1S/C5H4Cl2OS/c6-4-1-3(2-8)9-5(4)7/h1,8H,2H2

Computed Properties

• Exact Mass: 181.9359913Da
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 181.9359913Da
• Heavy Atom Count: 9
• Complexity: 101
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.3
• Topological Polar Surface Area: 48.5Ų